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Compound of Interest

Compound Name: Octacosanoic acid

Cat. No.: B148236 Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

The proper disposal of octacosanoic acid, a very long-chain saturated fatty acid, requires

careful consideration due to conflicting hazard information. While some safety data sheets

(SDS) classify it as non-hazardous, others indicate it is "harmful if swallowed" and "very toxic to

aquatic life with long lasting effects"[1]. Given this discrepancy, a conservative approach that

prioritizes environmental safety is essential. This guide provides a step-by-step procedure for

the safe and compliant disposal of octacosanoic acid from a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure you are wearing appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle

octacosanoic acid in a well-ventilated area. In case of a spill, sweep up the solid material and

place it into a suitable container for disposal[2]. Avoid generating dust.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for

octacosanoic acid.
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Property Value Source

Molecular Formula C₂₈H₅₆O₂ [3][4]

Molecular Weight 424.74 g/mol [1]

Appearance Powder Sigma-Aldrich

Melting Point 91-93 °C Sigma-Aldrich

Solubility
Soluble in chloroform (50

mg/mL)
Sigma-Aldrich

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Step-by-Step Disposal Protocol
Given the potential for aquatic toxicity, octacosanoic acid and its containers should not be

disposed of in the regular trash or down the drain. The following protocol outlines the

recommended procedure for its disposal as chemical waste.

1. Waste Identification and Segregation:

Treat all octacosanoic acid waste, including contaminated labware (e.g., weigh boats,

pipette tips), as chemical waste.

Segregate octacosanoic acid waste from other waste streams to avoid unintended

reactions. Store it separately from strong oxidizing agents.

2. Waste Container Selection and Labeling:

Use a chemically compatible, leak-proof container with a secure lid for collecting

octacosanoic acid waste. The original product container can often be used if it is in good
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condition.

Clearly label the waste container with the words "Hazardous Waste" (or as required by your

institution), the full chemical name "Octacosanoic Acid," and the approximate quantity.

3. Accumulation in a Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory[5]. The SAA should be at or near the point of generation and under the control

of laboratory personnel.

Ensure the container is kept closed except when adding waste.

Do not accumulate more than 55 gallons of chemical waste in an SAA at any one time[6].

4. Arranging for Disposal:

Once the waste container is full or you are ready to dispose of it, contact your institution's

Environmental Health and Safety (EHS) department to arrange for a pickup.

Follow your institution's specific procedures for requesting a chemical waste pickup. This

may involve submitting an online form or attaching a specific waste tag to the container.

5. Empty Container Disposal:

An "empty" container that held octacosanoic acid must be managed as chemical waste

unless it has been triple-rinsed with a suitable solvent.

The rinsate from the triple-rinsing process must be collected and disposed of as chemical

waste.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of octacosanoic acid.
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Octacosanoic Acid Waste Generated
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Caption: Workflow for the proper disposal of octacosanoic acid.

Regulatory Compliance
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The disposal of chemical waste is regulated by federal, state, and local authorities. In the

United States, the primary federal regulation is the Resource Conservation and Recovery Act

(RCRA), which is enforced by the Environmental Protection Agency (EPA)[7]. Academic and

research laboratories may be subject to specific regulations, such as Subpart K of the RCRA

regulations[8]. It is imperative to adhere to your institution's specific waste management plan,

which is designed to comply with all applicable regulations.

Disclaimer: This information is intended as a guide and does not supersede the requirements

of your institution's Environmental Health and Safety department. Always consult with your

EHS office for specific guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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